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Compound of Interest

Compound Name: 4-(Chlorosulfonyl)benzoic acid

Cat. No.: B130195 Get Quote

An In-depth Technical Guide to 4-(Chlorosulfonyl)benzoic Acid

Introduction
4-(Chlorosulfonyl)benzoic acid is a bifunctional organic compound that serves as a crucial

intermediate in organic synthesis. Its structure incorporates both a carboxylic acid and a highly

reactive chlorosulfonyl group, making it a versatile building block for the synthesis of various

pharmaceuticals, polymers, and specialty chemicals.[1] The presence of these two functional

groups allows for sequential or selective reactions, providing a route to complex molecular

architectures. This guide provides a comprehensive overview of its chemical structure,

nomenclature, physicochemical properties, synthesis protocols, and key chemical reactions for

researchers and professionals in drug development and chemical sciences.

Chemical Structure and Nomenclature
The systematic IUPAC name for this compound is 4-(chlorosulfonyl)benzoic acid.[1] It is also

commonly referred to by several synonyms, including p-(chlorosulfonyl)benzoic acid, 4-

carboxybenzenesulfonyl chloride, and p-carboxybenzenesulfonyl chloride.[1][2] The core of the

molecule is a benzene ring substituted at positions 1 and 4 with a carboxylic acid group (-

COOH) and a chlorosulfonyl group (-SO₂Cl), respectively.[1]

Key Identifiers:

CAS Number: 10130-89-9[3]
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Molecular Formula: C₇H₅ClO₄S[3][4]

Molecular Weight: 220.63 g/mol [3][4][5]

SMILES: OC(=O)c1ccc(cc1)S(Cl)(=O)=O[6]

InChI Key: PTCSSXYPZOFISK-UHFFFAOYSA-N[5]

Physicochemical Properties
4-(Chlorosulfonyl)benzoic acid is an off-white to beige powder at room temperature.[3] It is

sensitive to moisture and reacts with water.[2] Its key quantitative properties are summarized in

the table below for easy reference.

Property Value Reference(s)

Melting Point 230-235 °C [3][7]

Boiling Point 379.1 ± 25.0 °C (Predicted) [3]

Density 1.5116 g/cm³ (Estimate) [3]

Assay ≥96% [5]

Solubility
Soluble in DMSO and

Methanol. Reacts with water.
[2][3]

Chemical Reactivity and Applications
The chemical behavior of 4-(chlorosulfonyl)benzoic acid is dominated by the high

electrophilicity of the sulfur atom in the chlorosulfonyl group.[1] This makes it an excellent

substrate for nucleophilic substitution reactions, often proceeding with high chemoselectivity

while leaving the less reactive carboxylic acid group intact.

Synthesis of Sulfonamides: The compound readily reacts with primary and secondary

amines to form sulfonamide linkages. For example, its reaction with aniline in a solvent like

pyridine produces 4-(N-phenylsulfamoyl)benzoic acid.[1] This reaction is fundamental in

medicinal chemistry for creating new therapeutic agents.
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Synthesis of Sulfonic Esters: In the presence of a base, it reacts with alcohols to yield

sulfonic esters (sulfonates).[1] This derivatization is useful for modifying the properties of

molecules containing hydroxyl groups.

Applications: It has been utilized as a key reagent in the preparation of polymer-bound

transfer hydrogenation catalysts and for the sulfonation of γ-cyclodextrin.[3] It was also used

to synthesize 4-(carboxymethyl-sulfamoyl)-benzoyladenosine.[3]

The general reactivity of the chlorosulfonyl group is illustrated in the diagram below.

General Reactivity of 4-(Chlorosulfonyl)benzoic Acid
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Caption: Key reactions of 4-(Chlorosulfonyl)benzoic acid with nucleophiles.

Experimental Protocols for Synthesis
Several methods for the synthesis of 4-(chlorosulfonyl)benzoic acid have been documented.

The choice of method often depends on the available starting materials and desired scale.

Method 1: From p-Toluenesulfonic Acid
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This two-step procedure involves the oxidation of p-toluenesulfonic acid followed by

chlorination of the resulting sulfonate salt.[3][7]

Step 1: Oxidation to Potassium 4-Carboxybenzenesulfonate

Prepare a solution of 4-methylphenylsulfonic acid (1.7 g, 10 mmol) and potassium hydroxide

(KOH, 0.68 g, 12 mmol) in 15 mL of water.[7]

Heat the solution to 80 °C.[7]

Slowly add a solution of potassium permanganate (KMnO₄, 1.6 g) in 13 mL of water

dropwise to the heated solution.[7]

After the reaction is complete, pour the mixture into 20 mL of ethanol (EtOH) and filter the

precipitate.[7]

Concentrate the filtrate to yield potassium 4-carboxybenzenesulfonate (1.2 g), which can be

used directly in the next step.[7]

Step 2: Chlorination to 4-(Chlorosulfonyl)benzoic Acid

At room temperature, slowly add chlorosulfonic acid (4 mL) dropwise to a stirring solution of

potassium 4-carboxybenzenesulfonate (1.2 g).[3][7]

Continue stirring the reaction mixture for 2 hours.[3][7]

Pour the mixture into crushed ice to precipitate the product.[3][7]

Collect the solid product by filtration and wash with water to yield 4-(chlorosulfonyl)benzoic
acid as a white solid (0.22 g, 20% yield).[3][7] The reported melting point of the product is

230-232 °C.[7]

The workflow for this synthesis is depicted in the following diagram.
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Synthesis of 4-(Chlorosulfonyl)benzoic Acid

p-Toluenesulfonic Acid
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4-(Chlorosulfonyl)benzoic Acid
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Caption: Workflow for the synthesis of 4-(Chlorosulfonyl)benzoic acid.

Method 2: From p-Toluenesulfonyl Chloride
This method involves the direct oxidation of the methyl group of p-toluenesulfonyl chloride.[7]

To a solution of p-toluenesulfonyl chloride (1.9 g, 0.01 mol) in a mixture of acetic acid (20

mL) and acetic anhydride (10 mL), add chromium (VI) oxide (3.0 g, 0.03 mol) in portions at

room temperature.[7]

Heat the mixture to 40°C for 2 hours.[7]

Pour the reaction mixture into ice water to precipitate the product.[7]
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Filter and dry the solid to afford 4-(chlorosulfonyl)benzoic acid (1.2 g, 55% yield).[7]

Conclusion
4-(Chlorosulfonyl)benzoic acid is a highly valuable bifunctional reagent in organic chemistry.

Its well-defined structure and the differential reactivity of its carboxylic acid and chlorosulfonyl

groups provide chemists with a reliable tool for constructing complex molecules. The synthetic

protocols are well-established, and its utility as a chemical intermediate, particularly in the

synthesis of sulfonamides and sulfonic esters, ensures its continued importance in research

and development across the chemical industry. Proper handling is required due to its moisture

sensitivity and the corrosive nature of its reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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